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Compound of Interest

Compound Name: 5-methylfuran-3-carboxylic Acid

Cat. No.: B1584690 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Potential of a Niche
Furan Derivative
The furan ring system is a cornerstone in medicinal chemistry, forming the structural core of

numerous natural products and synthetic drugs. Its unique electronic properties and ability to

participate in various chemical transformations make it a privileged scaffold in the design of

novel therapeutic agents. Within this vast chemical space, 5-methylfuran-3-carboxylic acid
emerges as a compound of interest, offering a unique substitution pattern that invites

exploration for applications in drug discovery and materials science. This technical guide

provides a comprehensive overview of the available knowledge on 5-methylfuran-3-
carboxylic acid, including its chemical identity, physical properties, and a discussion of its

potential synthesis and biological relevance, contextualized within the broader landscape of

furan chemistry.

Core Compound Identity and Physicochemical
Properties
Precise identification and understanding of a compound's physical characteristics are

fundamental to its application in research and development. 5-Methylfuran-3-carboxylic acid
is registered under CAS Number 21984-93-0.[1] The structural and physical data for this

compound are summarized in the table below.
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Identifier Value Source

CAS Number 21984-93-0 [1]

Molecular Formula C₆H₆O₃ [2]

Molecular Weight 126.11 g/mol [2]

IUPAC Name
5-methylfuran-3-carboxylic

acid

Synonyms 5-methyl-3-furoic acid [1]

Melting Point 119 °C [1]

Boiling Point 194.21 °C at 760 mmHg [1]

SMILES CC1=CC(=CO1)C(=O)O [3]

InChI
InChI=1S/C6H6O3/c1-4-2-5(3-

9-4)6(7)8/h2-3H,1H3,(H,7,8)
[3]

It is important to note that while some commercial suppliers provide the melting and boiling

points, comprehensive data on solubility in various solvents remains largely unpublished.

Researchers should perform solubility tests to determine appropriate solvent systems for their

specific applications.

Synthesis Strategies: A Proposed Approach
A definitive, peer-reviewed synthesis protocol for 5-methylfuran-3-carboxylic acid is not

readily available in contemporary chemical literature. However, leveraging established

methodologies for the synthesis of substituted furan-3-carboxylic acids, a plausible and logical

synthetic route can be proposed. A common strategy involves the construction of the furan ring

followed by functional group manipulations. One such approach could start from readily

available precursors, as outlined below.

Proposed Retrosynthetic Analysis and Forward
Synthesis
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A logical disconnection approach points towards a Paal-Knorr furan synthesis or a related

cyclization strategy. The following diagram illustrates a potential forward synthesis.

Starting Materials

Proposed Synthesis

Final Product

Ethyl Acetoacetate

Michael Addition

Base

Propargyl Alcohol

Cyclization/Dehydration

Acid catalyst

Ethyl 5-methylfuran-3-carboxylate

Hydrolysis

5-Methylfuran-3-carboxylic acid NaOH, H₂O/EtOH

Click to download full resolution via product page

Caption: A proposed synthetic workflow for 5-methylfuran-3-carboxylic acid.

Detailed Experimental Protocol (Hypothetical)
The following protocol is a hypothetical, yet chemically sound, procedure based on established

organic chemistry principles for the synthesis of related furan derivatives.

Step 1: Synthesis of Ethyl 5-methylfuran-3-carboxylate

Reaction Setup: To a solution of sodium ethoxide (prepared from sodium in absolute ethanol)

in a round-bottom flask equipped with a reflux condenser and a dropping funnel, add ethyl
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acetoacetate dropwise at 0 °C.

Addition of Propargyl Chloride: After the addition is complete, add propargyl chloride

dropwise while maintaining the temperature below 10 °C.

Reaction: Allow the mixture to warm to room temperature and then heat to reflux for 4-6

hours. The progress of the reaction should be monitored by Thin Layer Chromatography

(TLC).

Workup: After completion, cool the reaction mixture, pour it into ice-water, and extract with

diethyl ether. The combined organic layers are washed with brine, dried over anhydrous

sodium sulfate, and the solvent is removed under reduced pressure.

Purification: The crude product is purified by vacuum distillation or column chromatography

on silica gel to yield ethyl 5-methylfuran-3-carboxylate.

Step 2: Hydrolysis to 5-Methylfuran-3-carboxylic acid

Saponification: Dissolve the ethyl 5-methylfuran-3-carboxylate in a mixture of ethanol and

aqueous sodium hydroxide solution.

Reaction: Heat the mixture to reflux for 2-3 hours until the ester is completely hydrolyzed

(monitored by TLC).

Workup: Cool the reaction mixture and remove the ethanol under reduced pressure. Dilute

the residue with water and wash with diethyl ether to remove any unreacted ester.

Acidification: Cool the aqueous layer in an ice bath and acidify with cold, dilute hydrochloric

acid to precipitate the carboxylic acid.

Isolation and Purification: Collect the precipitate by filtration, wash with cold water, and dry

under vacuum. The crude 5-methylfuran-3-carboxylic acid can be further purified by

recrystallization from a suitable solvent (e.g., water or ethanol-water mixture).

Potential Biological Activity and Applications in
Drug Discovery
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While there is a lack of direct studies on the biological activity of 5-methylfuran-3-carboxylic
acid, the broader family of furan-containing molecules has shown a wide range of

pharmacological effects. This suggests that 5-methylfuran-3-carboxylic acid could serve as a

valuable building block in medicinal chemistry.

Inference from Structurally Related Compounds
Derivatives of furan carboxylic acids have been investigated for various therapeutic

applications, including:

Antimicrobial and Antifungal Activity: The furan nucleus is present in several compounds with

demonstrated antibacterial and antifungal properties.[4][5]

Anti-inflammatory Effects: Some furan derivatives have been shown to possess anti-

inflammatory properties.

Anticancer Potential: A recent study explored quinazolinone derivatives incorporating a 5-

methylfuran-3-ylthio moiety as potential EGFR inhibitors for cancer therapy.[6] Although the

study focused on more complex molecules, it highlights the potential of the 5-methylfuran-3-

yl scaffold in designing targeted anticancer agents.

The carboxylic acid group in 5-methylfuran-3-carboxylic acid provides a key functional

handle for derivatization, allowing for the synthesis of amides, esters, and other functional

groups to modulate pharmacokinetic and pharmacodynamic properties.

5-Methylfuran-3-carboxylic acid

Amide Derivatives Ester Derivatives Heterocyclic Conjugates

Potential Biological Targets

Enzymes,
Receptors

Prodrugs,
Signaling Proteins

Kinases,
Ion Channels
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Caption: Derivatization potential for exploring biological targets.

Safety and Handling
As with any research chemical, 5-methylfuran-3-carboxylic acid should be handled with

appropriate safety precautions. It is advisable to work in a well-ventilated fume hood and wear

personal protective equipment, including gloves, safety glasses, and a lab coat. For detailed

safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion and Future Outlook
5-Methylfuran-3-carboxylic acid represents a chemical entity with untapped potential. While

the currently available data is limited, its structural features suggest it could be a valuable

building block for the synthesis of novel compounds with interesting biological activities. Further

research is warranted to fully elucidate its physicochemical properties, develop robust and

scalable synthetic routes, and explore its potential in drug discovery and materials science.

This guide serves as a foundational resource to stimulate and support these future

investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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